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Compound of Interest

Compound Name: Methyl 6-amino-3-chloropicolinate

Cat. No.: B596375

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents like Methyl 6-amino-3-chloropicolinate are paramount for
ensuring a secure and compliant laboratory environment. Adherence to proper disposal
protocols is critical for minimizing environmental impact and protecting all personnel from
potential hazards. This document provides a comprehensive, step-by-step guide to the safe
disposal of Methyl 6-amino-3-chloropicolinate (CAS No. 1256835-20-7).

Chemical Safety Overview

Methyl 6-amino-3-chloropicolinate is classified with the following hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

Harmful if inhaled.[1]

May cause respiratory irritation.[1]

Proper personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles with side-shields, and a lab coat, should be worn at all times when handling this
compound.[1] All handling should be performed in a well-ventilated area or a chemical fume
hood.[1]
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Immediate Safety and Spill Response

In the event of a spill, evacuate the area and ensure adequate ventilation.[1] For small spills,
absorb the material with an inert, non-combustible absorbent such as vermiculite or sand. For
larger spills, it is crucial to contact your institution's Environmental Health and Safety (EHS)
department immediately. Do not allow the chemical to enter drains or waterways.[1]

Hazard Class GHS Pictogram Signal Word Hazard Statement
Acute toxicity, oral ) H302: Harmful if
GHSO07 Warning
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Step-by-Step Disposal Protocol

The disposal of Methyl 6-amino-3-chloropicolinate must be conducted in strict accordance
with all local, state, and federal regulations. This compound and its containers must be treated
as hazardous waste.

1. Waste Segregation and Collection:
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» Solid Waste: Collect any solid waste of Methyl 6-amino-3-chloropicolinate, including
contaminated items like weighing paper or spatulas, in a designated, leak-proof, and clearly
labeled hazardous waste container.

e Liquid Waste: If the compound is in solution, collect it in a separate, compatible, and clearly
labeled hazardous waste container. Do not mix this waste with other waste streams,
especially incompatible materials like strong oxidizing agents and acids.

o Contaminated Materials: Any materials that have come into contact with Methyl 6-amino-3-
chloropicolinate, such as gloves, absorbent pads, and pipette tips, must also be disposed
of as hazardous waste in a designated container.

2. Labeling of Waste Containers: All waste containers must be accurately and clearly labeled
with the following information:

The words "Hazardous Waste"

The full chemical name: "Methyl 6-amino-3-chloropicolinate” and its CAS number:
"1256835-20-7"

The associated hazards (e.g., Toxic, Irritant)

The date of waste accumulation

3. Storage of Waste: Store the sealed and labeled hazardous waste containers in a designated
and secure satellite accumulation area. This area should be well-ventilated and away from
general laboratory traffic.

4. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

company.

» Never dispose of Methyl 6-amino-3-chloropicolinate down the drain or in the regular trash.
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» High-temperature incineration in an approved facility is a common disposal method for
chlorinated organic compounds and pyridine derivatives.

Below is a workflow diagram illustrating the proper disposal procedure for Methyl 6-amino-3-
chloropicolinate.

Waste Collection & Segregation

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 6-amino-3-chloropicolinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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